BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical structure and properties of
Azadirachtin B

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Azadirachtin B: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Azadirachtin B, a prominent limonoid isolated from the neem tree (Azadirachta indica), is a
molecule of significant interest due to its diverse biological activities. This technical guide
provides an in-depth overview of the chemical structure, physicochemical properties, and
known biological effects of Azadirachtin B. It is intended to serve as a comprehensive
resource for researchers, scientists, and professionals in drug development, offering detailed
information on its mechanism of action, experimental protocols for its study, and a summary of
its quantitative biological data.

Chemical Structure and Physicochemical Properties

Azadirachtin B is a highly oxidized tetranortriterpenoid, belonging to the limonoid class of
secondary metabolites.[1] Its complex molecular architecture features numerous stereocenters
and oxygen-containing functional groups, contributing to its broad spectrum of biological
activities.

The fundamental chemical and physical properties of Azadirachtin B are summarized in the
table below for easy reference.
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Property

Value

References

IUPAC Name

dimethyl
(1S,4S,5R,6S,7S,8R,11S,12R,
14S,15R)-7,14-dihydroxy-6-
[(1S,2S,6S,85,9R,11S)-2-
hydroxy-11-methyl-5,7,10-
trioxatetracyclo[6.3.1.02,6.0°,11]
dodec-3-en-9-yl]-6-methyl-12-
[(E)-2-methylbut-2-enoyl]oxy-
3,9-
dioxatetracyclo[6.6.1.0%,5.011,15]
pentadecane-4,11-

dicarboxylate

[2]

Synonyms

Deacetylazadirachtinol, 3-

Tigloylazadirachtol

[3]4]

CAS Number

106500-25-8

[5]16]

Molecular Formula

C33H42014

[315](6]

Molecular Weight

662.7 g/mol

[315](6]

Physical Description

Powder

[5]

Melting Point 204 - 206 °C (from ethanol) [7]
Slightly soluble in Chloroform,
. DMSO, and Methanol. Soluble
Solubility ) ) [3B1141[5]
in Acetone, Dichloromethane,
and Ethyl Acetate.
) Typically >95% for research-
Purity [4][8]

grade material.

Biological Activities and Mechanism of Action

Azadirachtin B exhibits a wide range of biological effects, making it a valuable lead compound
for the development of new therapeutic agents and environmentally friendly pesticides.[1][3]
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Insecticidal and Nematicidal Activity

Azadirachtin B is a potent insect growth regulator and antifeedant.[3] Its mechanism of action
is multifaceted, primarily involving the disruption of the neuroendocrine system in insects.[3][4]

o Hormonal Disruption: It interferes with the synthesis and release of crucial insect hormones,
such as ecdysteroids (moulting hormones) and juvenile hormones.[3][6] Specifically, it
inhibits the release of prothoracicotropic hormone (PTTH), which in turn suppresses the
production of ecdysone, leading to developmental arrest and moulting defects.[4][6]

o Antifeedant Properties: Azadirachtin B acts on the gustatory chemoreceptors of insects,
deterring them from feeding.[1][4] This leads to starvation and reduced crop damage.

» Reproductive Effects: The compound can cause sterility in some insect species by disrupting
reproductive functions.[3]

The insecticidal and nematicidal activities of Azadirachtin B have been quantified in various
studies, as summarized in the table below.

Activity Test Organism  Metric Value References

Plutella xylostella

Insecticidal (diamondback LCso 1.03 mg/mL [31[4]
moth)
Meloidogyne

Nematicidal incognita (root- LDso 125.8 ppm [3]

knot nematode)

Rotylenchulus

o reniformis

Nematicidal _ ECso 96.6 ppm [7]
(reniform
nematode)

_ Rhizoctonia

Antifungal ) ECso >63.7 ppm [7]
solani

Antifungal Sclerotium rolfsii ECso >43.9 ppm [7]
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A simplified representation of the insecticidal signaling pathway disrupted by Azadirachtin B is
provided below.
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Insecticidal mechanism of Azadirachtin B.

Osteogenic Properties

Recent studies have highlighted the potential of Azadirachtin B and related limonoids in
promoting bone formation. It has been shown to stimulate the differentiation of osteoblasts, the
cells responsible for synthesizing bone matrix.[9]

¢ Mechanism: The osteogenic effects of Azadirachta indica triterpenoids are believed to be
mediated through the p38 mitogen-activated protein kinase (MAPK) pathway, stimulated by
Bone Morphogenetic Protein 2 (BMP2). This activation subsequently initiates the Wnt/[3-
catenin signaling pathway, a critical regulator of bone development.[10]

The effective concentrations of Azadirachtin B for promoting osteoblast proliferation are
detailed in the table below.

Effective
Activity Cell Line Metric Concentration  References
S
Osteoblast Primary calvarial Increased 100 pM and 10 Bl
Proliferation osteoblasts proliferation nM

The proposed signaling pathway for the osteogenic activity of Azadirachtin B is illustrated in
the following diagram.
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Osteogenic signaling pathway of Azadirachtin B.

Other Biological Activities

In addition to its well-documented insecticidal and osteogenic properties, Azadirachtin B has
been reported to possess anticancer, anti-inflammatory, and antiviral activities.[5] However,
further research is required to fully elucidate the mechanisms underlying these effects.
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Experimental Protocols

The isolation, purification, and characterization of Azadirachtin B from its natural source, the
neem tree, require a multi-step approach.

Extraction and Purification

A general workflow for the extraction and purification of Azadirachtin B from neem seeds is
outlined below. The specific solvents and chromatographic conditions may be optimized
depending on the desired purity and yield.

e Seed Preparation: Neem seeds are decorticated and ground into a fine powder.

o Defatting: The powdered seeds are first extracted with a non-polar solvent, such as hexane,
to remove the fatty oils.[5]

o Extraction of Limonoids: The defatted seed material is then extracted with a polar solvent,
typically methanol or ethanol, to isolate the limonoid fraction containing Azadirachtin B.[2][5]

e Solvent Partitioning: The crude extract is subjected to liquid-liquid partitioning to separate
compounds based on their polarity. A common scheme involves partitioning between
petroleum ether and aqueous methanol.[5]

» Chromatographic Purification: The enriched fraction is further purified using chromatographic
techniques.

o Medium-Pressure Liquid Chromatography (MPLC): Reverse-phase MPLC is an effective
method for the preparative separation of azadirachtins.[7]

o High-Performance Liquid Chromatography (HPLC): Preparative or semi-preparative HPLC
on a C18 column is used for the final purification to obtain high-purity Azadirachtin B.[11]
[12]

The following diagram illustrates a typical experimental workflow for the isolation and
purification of Azadirachtin B.
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Workflow for Azadirachtin B isolation.
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Characterization

The identity and purity of isolated Azadirachtin B are confirmed using various analytical
techniques:

o High-Performance Liquid Chromatography (HPLC): An analytical HPLC method with a C18
column and a mobile phase of water-acetonitrile is commonly used for quantification and
purity assessment. Detection is typically performed using a UV detector at 215 nm.[12][13]

o Mass Spectrometry (MS): Electrospray lonization Mass Spectrometry (ESIMS) is employed
to determine the molecular weight and fragmentation pattern of the molecule, confirming its
identity.[7]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the detailed chemical structure of Azadirachtin B.[S]

Conclusion

Azadirachtin B is a naturally occurring compound with a complex chemical structure and a
remarkable array of biological activities. Its potent insecticidal properties, coupled with its
promising osteogenic potential, make it a subject of intense research interest. This technical
guide has provided a comprehensive overview of the current knowledge on Azadirachtin B,
from its fundamental chemical properties to its mechanisms of action and the experimental
methodologies used for its study. It is hoped that this resource will facilitate further research
and development efforts aimed at harnessing the full therapeutic and agricultural potential of
this fascinating molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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